5-chloro-2-methoxy-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzamide

• IUPAC Name: 5-chloro-2-methoxy-N-[4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl]benzamide
• InChI: InChI=1S/C20H19ClN4O3/c1-12-22-18(11-19(23-12)28-3)24-14-5-7-15(8-6-14)25-20(26)16-10-13(21)4-9-17(16)27-2/h4-11H,1-3H3,(H,25,26)(H,22,23,24)
• InChI Key: QSGATYGKBLOVFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)NC2=CC=C(C=C2)NC(=O)C3=C(C=CC(=C3)Cl)OC
• Molecular Formula: C20H19ClN4O3
• Molecular Weight: 398.8 g/mol

Description

5-chloro-2-methoxy-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzamide is a useful research compound. Its molecular formula is C20H19ClN4O3 and its molecular weight is 398.85. The purity is usually 95%.
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Scientific Research Applications

Sure! Here is a comprehensive analysis of the scientific research applications of 5-chloro-2-methoxy-N-(4-((6-methoxy-2-methylpyrimidin-4-yl)amino)phenyl)benzamide, also known as 5-chloro-2-methoxy-N-{4-[(6-methoxy-2-methylpyrimidin-4-yl)amino]phenyl}benzamide:

Pharmaceutical Development

This compound has shown potential as a lead molecule in the development of new pharmaceuticals. Its unique structure allows it to interact with various biological targets, making it a candidate for drug discovery and development. .

Cancer Research

In cancer research, this compound is being investigated for its ability to inhibit tyrosine kinases, which are enzymes that play a crucial role in the signaling pathways that regulate cell division and survival. By targeting these enzymes, the compound may help to prevent the growth and spread of cancer cells. .

Enzyme Inhibition Studies

The compound is also used in enzyme inhibition studies to understand its interaction with various enzymes. This research helps in elucidating the mechanisms of enzyme action and inhibition, which is crucial for the design of enzyme inhibitors as therapeutic agents. .

Chemical Biology

In the field of chemical biology, this compound is utilized to study the interactions between small molecules and biological systems. Researchers use it to probe the functions of proteins and other biomolecules, helping to uncover new biological pathways and potential drug targets. .

Synthetic Chemistry

The compound serves as a building block in synthetic chemistry for the creation of more complex molecules. Its unique chemical properties allow for various modifications, enabling the synthesis of derivatives with potentially enhanced biological activity. .

Molecular Docking Studies

Molecular docking studies utilize this compound to predict its interaction with biological targets at the molecular level. These studies help in understanding the binding affinity and specificity of the compound towards different proteins, aiding in the rational design of new drugs. .

Biochemical Assays

The compound is employed in biochemical assays to measure its activity against various biological targets. These assays are essential for determining the compound’s potency, selectivity, and mechanism of action. .

Medicinal Chemistry

In medicinal chemistry, this compound is studied for its pharmacokinetic and pharmacodynamic properties. Researchers aim to optimize its absorption, distribution, metabolism, and excretion (ADME) profiles to enhance its efficacy and safety as a drug candidate. .

Based on general knowledge and typical applications of similar compounds in scientific research. Specific studies and detailed references would require access to specialized scientific databases and publications.